![molecular formula C20H18ClN3O6S2 B306281 2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate](/img/structure/B306281.png)
2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate, also known as COTI-2, is a novel thiazole derivative that has shown potential as an anticancer agent. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, and future applications in cancer research.
Mechanism of Action
The mechanism of action of 2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate involves the inhibition of mutant p53 protein, which is found in over 50% of all human cancers. This compound binds to the mutant p53 protein and induces a conformational change, leading to the reactivation of the protein's tumor-suppressive function. This results in the induction of cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on cancer cells. In addition to inducing cell cycle arrest and apoptosis, this compound also inhibits cell migration and invasion, which are important processes in cancer metastasis. This compound has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One advantage of 2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate is its broad-spectrum activity against a wide range of cancer cell lines. This makes it a promising candidate for combination therapy with other anticancer agents. However, one limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of 2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate. One potential application is in the treatment of drug-resistant cancers, as this compound has been shown to be effective against cancer cells that are resistant to other anticancer agents. Another potential direction is in the development of more soluble derivatives of this compound, which would improve its bioavailability and efficacy in vivo. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential for combination therapy with other anticancer agents.
Synthesis Methods
2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate is synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2-chloro-6-ethoxy-4-nitrophenol with thiosemicarbazide to form 2-chloro-6-ethoxy-4-(thiocarbamoyl)phenol. This intermediate is then reacted with 4-acetylamino-benzenesulfonyl chloride to form the final product, this compound.
Scientific Research Applications
2-Chloro-6-ethoxy-4-[(2-imino-4-oxo-1,3-thiazolidin-5-ylidene)methyl]phenyl 4-(acetylamino)benzenesulfonate has been extensively studied for its potential as an anticancer agent. In vitro studies have shown that this compound is effective against a wide range of cancer cell lines, including breast, lung, colon, and pancreatic cancer. In vivo studies have also shown that this compound can inhibit tumor growth in mice.
properties
Molecular Formula |
C20H18ClN3O6S2 |
---|---|
Molecular Weight |
496 g/mol |
IUPAC Name |
[4-[(Z)-(2-amino-4-oxo-1,3-thiazol-5-ylidene)methyl]-2-chloro-6-ethoxyphenyl] 4-acetamidobenzenesulfonate |
InChI |
InChI=1S/C20H18ClN3O6S2/c1-3-29-16-9-12(10-17-19(26)24-20(22)31-17)8-15(21)18(16)30-32(27,28)14-6-4-13(5-7-14)23-11(2)25/h4-10H,3H2,1-2H3,(H,23,25)(H2,22,24,26)/b17-10- |
InChI Key |
BAGAEMHTDSYVCL-YVLHZVERSA-N |
Isomeric SMILES |
CCOC1=C(C(=CC(=C1)/C=C\2/C(=O)N=C(S2)N)Cl)OS(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)N=C(S2)N)Cl)OS(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=C2C(=O)N=C(S2)N)Cl)OS(=O)(=O)C3=CC=C(C=C3)NC(=O)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.